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Compound of Interest

Compound Name: Isoamyl benzoate

Cat. No.: B147138 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Isoamyl Benzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the core physical and chemical properties of

isoamyl benzoate (IUPAC name: 3-methylbutyl benzoate). It includes quantitative data,

detailed experimental protocols for its synthesis, and outlines its primary applications, making it

a valuable resource for professionals in research and development.

Chemical Identity and Structure
Isoamyl benzoate is an organic compound classified as an ester.[1] It is formed from the

condensation of benzoic acid and isoamyl alcohol.[1] Found naturally in plants like cocoa

beans and papaya, it is primarily synthesized for commercial use.[1] Its pleasant, fruity aroma

underpins its extensive use in the fragrance and flavor industries.[2][3]
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Identifier Value

IUPAC Name 3-methylbutyl benzoate[1][4]

Synonyms
Isopentyl benzoate, Benzoic acid isoamyl

ester[1][5]

CAS Number 94-46-2[2][5][6]

Molecular Formula C₁₂H₁₆O₂[1][2][5]

Molecular Weight 192.25 g/mol [1][2][5]

InChI Key MLLAPOCBLWUFAP-UHFFFAOYSA-N[1]

Canonical SMILES CC(C)CCOC(=O)C1=CC=CC=C1[1][4]

Physical Properties
Isoamyl benzoate is a colorless, oily liquid characterized by a mild, sweet, and fruity aroma.[2]

[7] Its physical properties, particularly its low volatility and high boiling point, make it an

excellent fixative and blender in fragrance formulations.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.smolecule.com/products/s1532969
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-benzoate
https://www.smolecule.com/products/s1532969
https://www.chemimpex.com/products/34406
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5688014.htm
https://www.chemimpex.com/products/34406
https://www.thegoodscentscompany.com/data/rw1021011.html
https://www.smolecule.com/products/s1532969
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5688014.htm
https://www.chemimpex.com/products/34406
https://www.smolecule.com/products/s1532969
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5688014.htm
https://www.chemimpex.com/products/34406
https://www.smolecule.com/products/s1532969
https://www.smolecule.com/products/s1532969
https://pubchem.ncbi.nlm.nih.gov/compound/Isoamyl-benzoate
https://www.benchchem.com/product/b147138?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5688014.htm
https://www.echemi.com/products/pid_Rock34396-isoamylbenzoate.html
https://fraterworks.com/products/isoamyl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147138?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Appearance Colorless to pale yellow, clear oily liquid[3][5][9]

Odor
Mild, sweet, fruity, balsamic, with green

nuances[2][6][8]

Boiling Point 260-262 °C (at 760 mm Hg)[6][10]

Melting Point -37 °C[3]

Density 0.986 - 0.992 g/mL at 25 °C[6]

Refractive Index 1.492 - 1.496 (at 20 °C, n20/D)[5][6]

Vapor Pressure 0.026 mmHg at 20 °C[6]

Flash Point >110 °C (>230 °F)[2][6][11]

logP (Octanol/Water) 4.15[6][12]

Solubility in Water Insoluble (13.68 mg/L at 25 °C, estimated)[1][6]

Solubility in Solvents
Miscible with alcohol; soluble in organic solvents

and oils[1][6][10]

Chemical Properties and Reactivity
Stability: Isoamyl benzoate is stable under normal storage conditions.[13] It is recommended

to store it in a cool, well-ventilated place away from light and ignition sources, in a tightly sealed

container.[9][14]

Reactivity: As an ester, isoamyl benzoate can undergo hydrolysis back to benzoic acid and

isoamyl alcohol, typically under acidic or basic conditions. It is generally considered to have low

toxicity.[1]

Synthesis: The most common method for synthesizing isoamyl benzoate is through the direct

acid-catalyzed esterification of benzoic acid with isoamyl alcohol, often referred to as Fischer-

Speier esterification.[7] Alternative methods include the transesterification of methyl benzoate

with isoamyl alcohol.[2][11] Various catalysts can be employed to improve reaction yield and
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efficiency, including p-toluenesulfonic acid, solid superacids like Ti(SO₄)₂/TiO₂, and inorganic

salts such as FeCl₃·6H₂O.[15]

Experimental Protocols
Synthesis of Isoamyl Benzoate via Fischer Esterification
This protocol describes a standard laboratory procedure for the synthesis and purification of

isoamyl benzoate.

Materials:

Benzoic acid

Isoamyl alcohol (3-methyl-1-butanol)

Concentrated sulfuric acid (catalyst)

Diethyl ether (or other suitable extraction solvent)

5% Sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (drying agent)

Reflux apparatus, separatory funnel, distillation setup

Workflow Diagram:
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Reaction Setup

Work-up & Extraction

Purification

Analysis

1. Combine Benzoic Acid,
Isoamyl Alcohol, and H₂SO₄

in a round-bottom flask.

2. Heat the mixture
 to reflux for 1-2 hours.

3. Cool the mixture and
 transfer to a separatory funnel.

4. Wash with 5% NaHCO₃

 to neutralize excess acid.

5. Wash with brine
 to remove water-soluble impurities.

6. Dry the organic layer
 with anhydrous MgSO₄.

7. Filter to remove
 the drying agent.

8. Purify by fractional distillation
 under reduced pressure.

9. Collect Isoamyl Benzoate
 and verify purity (GC, NMR).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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